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Compound of Interest

Compound Name: Sauvagine TFA

Cat. No.: B15606259

Technical Support Center: Sauvagine (TFA salt)

This guide provides best practices and troubleshooting advice for researchers, scientists, and
drug development professionals working with Sauvagine (trifluoroacetate salt).

Frequently Asked Questions (FAQs)

Q1: How should | store Sauvagine (TFA salt) upon arrival?

A: Upon receipt, powdered Sauvagine (TFA salt) should be stored in a tightly sealed container,
protected from moisture. For long-term storage, it is recommended to store the powder at
-20°C for up to one year or at -80°C for up to two years.[1]

Q2: What is the recommended solvent for reconstituting Sauvagine (TFA salt)?

A: Sauvagine (TFA salt) is soluble in water and DMSO.[1][2] For most biological applications,
sterile, nuclease-free water is a suitable solvent. If using DMSO, be aware that it can be
hygroscopic and may impact the solubility of the product.[1]

Q3: How should | prepare a stock solution?

A: To prepare a stock solution, it is recommended to briefly centrifuge the vial to ensure all the

powder is at the bottom. Reconstitute with the chosen solvent to the desired concentration. For
example, to make a 1 mg/mL solution, add 1 mL of solvent to 1 mg of peptide. Gently vortex or
pipette up and down to ensure the peptide is fully dissolved.
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Q4: What are the storage conditions for reconstituted Sauvagine (TFA salt)?

A: Once reconstituted, it is crucial to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles. These aliquots should be stored at -20°C for up to one month or
at -80°C for up to six months.[1] Always keep the storage containers tightly sealed and
protected from moisture.[1]

Q5: What safety precautions should | take when handling Sauvagine (TFA salt)?

A: Sauvagine is a potent neuropeptide and should be handled with care. The trifluoroacetate
(TFA) salt form requires additional safety considerations. TFA is corrosive and can cause
severe skin burns and eye damage.[3][4] Always handle the compound in a well-ventilated
area, preferably within a chemical fume hood.[3][4][5] Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving the peptide

The peptide has not fully come

to room temperature.

Before opening, allow the vial
to equilibrate to room
temperature for at least 15-20
minutes to prevent

condensation.

Incomplete mixing.

Gently vortex or sonicate the
solution to aid dissolution.
Avoid vigorous shaking which
can cause peptide

degradation.

Reduced peptide activity in

experiments

Improper storage of stock

solutions.

Ensure stock solutions are
stored at the recommended
temperatures (-20°C or -80°C)
and are not subjected to
multiple freeze-thaw cycles.[1]
Use fresh aliquots for each

experiment.

Peptide degradation.

Avoid prolonged exposure of
the reconstituted peptide to
room temperature. Prepare
working solutions immediately

before use.

Inconsistent experimental

results

Inaccurate pipetting during

reconstitution or dilution.

Use calibrated pipettes and
ensure proper pipetting
technigue to maintain accurate

concentrations.

Variability between aliquots.

Ensure the stock solution is
homogenous before aliquoting.
Briefly vortex the stock solution
before dispensing into smaller

volumes.
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Quantitative Data Summary

Parameter Powder In Solvent
Storage Temperature -20°C or -80°C -20°C or -80°C
1 year at -20°C, 2 years at 1 month at -20°C, 6 months at

Storage Duration
-80°C[1] -80°C[1]

Water[2], DMSO (= 100
mg/mL)[1]

Recommended Solvents N/A

Experimental Workflow: Handling and Aliquoting
Sauvagine (TFA salt)
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Caption: Workflow for Sauvagine (TFA salt) handling and aliquoting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

